Cas no 1281517-83-6 (1-(2-Ethoxy-4-fluorophenyl)ethanol)

• Product Name: 1-(2-Ethoxy-4-fluorophenyl)ethanol
• CAS No: 1281517-83-6
• MF: C₁₀H₁₃FO₂
• MW: 184.207426786423
• MDL: MFCD17292295
• CID: 5207432
• Update Time: 2026-03-06

1-(2-Ethoxy-4-fluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxy-4-fluorophenyl)ethanol
• SB84831
• 1-(2-ethoxy-4-fluorophenyl)ethan-1-ol
• 1-(2-Ethoxy-4-fluorophenyl)ethanol

• MDL： MFCD17292295
• Inchi： 1S/C10H13FO2/c1-3-13-10-6-8(11)4-5-9(10)7(2)12/h4-7,12H,3H2,1-2H3
• InChI Key： VPAOOZGZZYZNRG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OCC)C(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5

Additional information on 1-(2-Ethoxy-4-fluorophenyl)ethanol

Professional Introduction to Compound with CAS No. 1281517-83-6 and Product Name: 1-(2-Ethoxy-4-fluorophenyl)ethanol

The compound with the CAS number 1281517-83-6 and the product name 1-(2-Ethoxy-4-fluorophenyl)ethanol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The presence of both ethoxy and fluoro substituents in its molecular framework imparts distinct reactivity and selectivity, making it a valuable scaffold for synthesizing novel bioactive molecules.

Recent research in the domain of 1-(2-Ethoxy-4-fluorophenyl)ethanol has highlighted its role as a key intermediate in the synthesis of various pharmacologically relevant compounds. The ethoxy group at the para position relative to the fluoro substituent enhances the compound's solubility and metabolic stability, which are critical factors in drug design. Furthermore, the fluoro atom introduces a high degree of electronic tunability, enabling fine-tuning of biological activity. These attributes have positioned this compound as a promising candidate for further exploration in the development of therapeutic agents.

In the context of modern medicinal chemistry, 1-(2-Ethoxy-4-fluorophenyl)ethanol has been investigated for its potential in modulating various biological pathways. Studies have demonstrated its efficacy in inhibiting certain enzymes and receptors that are implicated in inflammatory responses and metabolic disorders. The fluorine atom, in particular, has been shown to enhance binding affinity and selectivity, which are essential for achieving therapeutic efficacy while minimizing side effects. This has led to its incorporation into several drug discovery programs aimed at addressing unmet medical needs.

The synthesis of 1-(2-Ethoxy-4-fluorophenyl)ethanol involves a series of well-defined chemical transformations that highlight the ingenuity of synthetic organic chemistry. The process typically begins with the preparation of 2-ethoxy-4-fluorobenzene, which serves as the precursor for further functionalization. The introduction of an hydroxyl group at the appropriate position requires careful consideration to ensure regioselectivity and yield optimization. Advanced catalytic methods have been employed to streamline these reactions, thereby improving scalability and cost-effectiveness.

One of the most compelling aspects of 1-(2-Ethoxy-4-fluorophenyl)ethanol is its versatility as a building block for more complex molecules. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological properties. For instance, modifications at the hydroxyl group have led to compounds with improved binding affinity to target proteins. Additionally, conjugation with other bioactive moieties has resulted in multifunctional agents that exhibit synergistic effects in therapeutic applications.

The pharmacokinetic profile of 1-(2-Ethoxy-4-fluorophenyl)ethanol has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data suggest that this compound exhibits favorable solubility characteristics, which facilitate efficient absorption following oral administration. Moreover, its metabolic stability ensures prolonged circulation time, allowing for sustained therapeutic effects. These properties make it an attractive candidate for oral formulations, which are preferred for their convenience and compliance.

In conclusion, 1-(2-Ethoxy-4-fluorophenyl)ethanol (CAS No. 1281517-83-6) represents a significant contribution to the pharmaceutical industry. Its unique structural features and functional properties make it a valuable intermediate in drug development. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in advancing therapeutic strategies across multiple disease areas. As scientific understanding progresses, it is anticipated that derivatives of this compound will play an increasingly pivotal role in addressing complex medical challenges.